Cas no 524726-20-3 (8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine)

• Product Name: 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine
• CAS No: 524726-20-3
• CID: 4654635
• Update Time: 2025-05-24

8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine

Additional information on 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine

8-Methyl-2-(3-Nitrophenyl)Imidazo[1,2-a]Pyridine: A Comprehensive Overview

8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine, identified by the CAS registry number 524726-20-3, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the imidazo[1,2-a]pyridine family, which is a class of nitrogen-containing heterocycles known for their unique electronic properties and structural versatility. The presence of the methyl group at position 8 and the nitrophenyl substituent at position 2 introduces specific functional groups that influence its chemical reactivity, stability, and applications.

The synthesis of 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, studies have shown that 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine can be employed in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent research has demonstrated that incorporating this compound into MOFs enhances their selectivity for specific gas molecules, such as CO₂ and CH₄.

In addition to its role in materials science, 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine has garnered attention in the field of medicinal chemistry. The compound's unique structure allows it to interact with biological targets such as enzymes and receptors, potentially leading to new drug candidates. Preclinical studies have highlighted its ability to modulate certain signaling pathways associated with neurodegenerative diseases and cancer. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The physical properties of CAS No. 524726-20-3 are also worth noting. Its melting point is approximately 165°C under standard conditions, while its solubility in common organic solvents like dichloromethane and acetonitrile is moderate. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for quality control in pharmaceutical and chemical industries.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine. Density functional theory (DFT) calculations have revealed that the compound exhibits a conjugated π-system with significant electron-withdrawing effects due to the nitro group. This electronic configuration contributes to its high reactivity in certain chemical transformations, such as electrophilic substitution reactions.

In terms of environmental impact, studies have shown that 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine degrades under specific conditions when exposed to UV light or enzymatic catalysts. This biodegradability is an important consideration for its safe handling and disposal in industrial settings. Researchers are currently exploring methods to enhance its biodegradation efficiency without compromising its desired chemical properties.

The future outlook for this compound appears bright due to its diverse applications across multiple disciplines. Ongoing research aims to exploit its unique properties further by incorporating it into nanomaterials or using it as a building block for more complex molecular architectures. Collaborative efforts between chemists, material scientists, and biologists are expected to unlock new opportunities for this versatile compound.